Cas no 938-38-5 (1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one)

• Product Name: 1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one
• CAS No: 938-38-5
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 797311
• PubChem ID: 2752457
• Update Time: 2024-03-01

1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone,1,4-dihydro-1-thioxo-
• Thiohomophtalimide
• 1-Thioxo-1,4-dihydro-2H-isoquinolin-3-one
• 3(2H)-Isoquinolinone, 1,4-dihydro-1-thioxo-
• 1-thioxo-4H-isoquinolin-3-one
• OTNUPRBQDWRFGJ-UHFFFAOYSA-N
• 1-thioxo-1,4-dihydro-3(2H)-isoquinolinone

• Inchi： 1S/C9H7NOS/c11-8-5-6-3-1-2-4-7(6)9(12)10-8/h1-4H,5H2,(H,10,11,12)
• InChI Key： OTNUPRBQDWRFGJ-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2CC(N1)=O

Computed Properties

• Exact Mass: 177.025
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives